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Compound of Interest

Compound Name: 5-Met-enkephalin, 4-d-phe

Cat. No.: B15189511

Essential Safety and Handling Guide for 5-Met-
enkephalin, 4-d-phe

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-Met-enkephalin, 4-d-phe. The following
procedures are designed to ensure the safe handling, storage, and disposal of this peptide.

Immediate Safety Precautions

While a specific Safety Data Sheet (SDS) for 5-Met-enkephalin, 4-d-phe is not readily
available, the SDS for the closely related compound Met-Enkephalin indicates that it is a white
solid. General prudent laboratory practices should be observed.[1] It is essential to avoid
contact with skin, eyes, and clothing, as well as ingestion and inhalation.[1][2] In the event of
exposure, follow these first aid measures:

o Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least
15 minutes. Seek medical attention.[1][3]

o Skin Contact: Wash off immediately with plenty of water. If symptoms occur, get medical
attention.[3]

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen and seek medical
attention.[3]
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 Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms develop.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling

5-Met-enkephalin, 4-d-phe, which is typically supplied as a solid powder.[1][3]

PPE Category

Recommended Equipment

Justification

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles.[4][5] A face shield
may be necessary when there

is a risk of splashing.[6][7]

To protect the eyes from
splashes and airborne

particles.[4][5] Standard
eyeglasses do not offer

sufficient protection.[4]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[4] Gloves should
be inspected before use and
changed if they are torn or

contaminated.[4]

To prevent skin contact with
the chemical.[5] The correct
type of glove should be chosen

for the specific task.[4]

Body Protection

A lab coat that covers the arms
and closes in the front.[4]
Closed-toe shoes should
always be worn in the
laboratory.[4][8]

To protect skin and clothing

from spills and contamination.

[4](8]

Respiratory Protection

Generally not required for
handling small quantities in a
well-ventilated area. If there is
a risk of generating dust, work

in a chemical fume hood.[4][5]

To prevent inhalation of the
powder.[5] Fume hoods
provide protection from harmful

vapors and airborne particles.

[4]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Planning:

» Before beginning any experiment, identify and assess the potential hazards.[8]
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Ensure you are familiar with the location and operation of all safety equipment, including
eyewash stations, safety showers, and fire extinguishers.[8][9]

Read all procedures and relevant safety information before starting.[9]

It is recommended to avoid working alone in the laboratory.[8]

. Handling the Lyophilized Peptide:

Peptides are often supplied in a lyophilized (freeze-dried) powder form.[10]

Before opening, allow the vial to warm to room temperature in a desiccator to prevent
condensation of moisture, which can reduce the peptide's stability.[10][11]

Handle the powder in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation risk.[4]

Weigh out the desired amount of peptide quickly and reseal the vial tightly.[10]

. Reconstituting the Peptide:

Follow the manufacturer's instructions for dissolving the peptide. If no specific instructions
are provided, a common method is to dissolve the peptide in sterile, distilled water.

If the peptide is difficult to dissolve, sonication may be helpful.[11]

For peptides that are prone to degradation in solution, it is advisable to prepare fresh
solutions for each experiment or to prepare aliquots of a stock solution to avoid repeated
freeze-thaw cycles.[10][11]

. Storage:

Store lyophilized peptides at -20°C or colder for long-term stability.[10]

Keep peptide solutions frozen and avoid multiple freeze-thaw cycles.[11] Aliquoting the stock
solution into single-use vials is recommended.[10]

Protect from moisture and light.[11]
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Disposal Plan

Proper disposal of unused or expired peptides is crucial for environmental and health safety.
[12]

* Never dispose of peptides down the drain or in the regular trash.[12]

» All peptide waste, including empty vials and contaminated consumables (e.g., pipette tips,
gloves), should be treated as chemical waste.

o Follow your institution's guidelines for chemical waste disposal.[12] This typically involves
collecting the waste in a designated, properly labeled, and sealed container.

» Contact your institution's environmental health and safety (EHS) office or a licensed
hazardous waste disposal service for specific disposal procedures.[12]

Experimental Workflow

The following diagram illustrates the general workflow for handling 5-Met-enkephalin, 4-d-phe
in a research setting.
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Workflow for Handling 5-Met-enkephalin, 4-d-phe
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Caption: Logical workflow for safe handling of 5-Met-enkephalin, 4-d-phe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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